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Compound of Interest

Compound Name: Fmoc-Asp(ODmab)-OH

Cat. No.: B613555

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the safety information for N-a-Fmoc-L-
aspartic acid 3-4-{N-[1-(4,4-dimethyl-2,6-dioxocyclohexylidene)-3-methylbutyl]-amino} benzyl
ester (Fmoc-Asp(ODmab)-OH), a key reagent in peptide synthesis. Adherence to these safety

protocols is crucial for ensuring a safe laboratory environment and maintaining the integrity of
research outcomes.

Chemical and Physical Properties

Fmoc-Asp(ODmab)-OH is a derivative of aspartic acid used in solid-phase peptide synthesis.
[1] A summary of its key physical and chemical properties is presented below.
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Property

Value

CAS Number

269066-08-2[2][3][4][5]

Molecular Formula

C39H42N20s

Molecular Weight

666.7 g/mol or 666.76 g/mol or 666.77 g/mol

Appearance

White to off-white or beige powder

Functional Group

Carboxylic acid

Solubility

Soluble in DMSO (200 mg/mL)

Boiling Point (Predicted)

841.0£65.0 °C

Density (Predicted)

1.264 £ 0.06 g/cm3

pKa (Predicted)

3.51+0.23

Hazard Identification and First Aid

According to available safety data sheets, Fmoc-Asp(ODmab)-OH is not classified as a

hazardous substance or mixture. However, as with any chemical, appropriate caution should

be exercised.

First Aid Measures

Exposure Route

First Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult, give artificial respiration.

Skin Contact

Wash off with soap and plenty of water.

Eye Contact

Flush eyes with water as a precaution.

Ingestion

Never give anything by mouth to an

unconscious person. Rinse mouth with water.

In case of accidental exposure, it is crucial to follow these first aid measures promptly.

Repeated or prolonged exposure is not known to aggravate any medical condition.
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Handling, Storage, and Personal Protective
Equipment

Proper handling and storage are essential for maintaining the stability and safety of Fmoc-
Asp(ODmab)-OH.

Storage Recommendations

The recommended storage temperature for Fmoc-Asp(ODmab)-OH varies depending on its
form and the supplier. It is crucial to consult the manufacturer's specific recommendations.

Recommended Storage .
Form Shelf Life
Temperature

Up to 3 years at -20°C, 2 years

Solid Powder 2-8°C, 15-25°C, or -20°C
at 4°C

Up to 1 month at -20°C, up to

Stock Solution -20°C or -80°C
6 months at -80°C

Handling Procedures

When handling Fmoc-Asp(ODmab)-OH, the following workflow should be followed to minimize
exposure and ensure safety.

Preparation Handling Storage

Equilibrate container Weigh desired amount Add appropriate solvent Use appropriate PPE Handle in a well-ventilated Store in a tightly sealed Keep in a dry and
to room temperature in a well-ventilated area (.., DMF, NMP) (gloves, goggles) area or fume hood container well-ventilated place

Follow recommended
storage temperature

Click to download full resolution via product page

Workflow for Handling Fmoc-Asp(ODmab)-OH

Personal Protective Equipment (PPE)
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The use of appropriate personal protective equipment is mandatory to prevent direct contact
with the chemical.
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Required Personal Protective Equipment

Eye/Face Protection

Skin Protection Respiratory Protection

Tightly fitting safety goggles
or face shield (8-inch minimum)

NIOSH-approved N95 (US) or

Chemical-resistant gloves P1 (EN 143) dust mask if dust is generated
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Spill Detected

Ensure proper ventilation and
wear appropriate PPE

l

Contain the spill

l

Sweep up and shovel the material

'

Collect in a suitable container
for disposal

:

Prevent product from
entering drains

:

Dispose of waste in accordance
with local regulations

l

Clean the spill area

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Fmoc-Asp(ODmab)-OH]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b613555#fmoc-asp-odmab-oh-safety-data-sheet-sds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/pdf/A_Comprehensive_Technical_Guide_to_the_Storage_and_Handling_of_Fmoc_Asp_ODmb_OH.pdf
https://www.peptide.com/wp-content/uploads/2021/09/MSDS-AFD145-Fmoc-AspODmab-OH.pdf
https://www.medchemexpress.com/fmoc-asp-odmab-oh.html
https://www.glpbio.com/ga21536.html
https://m.chemicalbook.com/ChemicalProductProperty_EN_CB9307458.htm
https://www.benchchem.com/product/b613555#fmoc-asp-odmab-oh-safety-data-sheet-sds
https://www.benchchem.com/product/b613555#fmoc-asp-odmab-oh-safety-data-sheet-sds
https://www.benchchem.com/product/b613555#fmoc-asp-odmab-oh-safety-data-sheet-sds
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b613555?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b613555?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

